Cas no 794578-70-4 (4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine)

4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine structure
794578-70-4 structure
Product Name:4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine
CAS No:794578-70-4
MF:C11H10F2N2OS
MW:256.271708011627
CID:855460
PubChem ID:2441966
Update Time:2025-04-19

4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4,5-DIMETHOXY-2-NITROANILINE
    • 4-[4-(difluoromethoxy)phenyl]-5-methyl-1,3-thiazol-2-amine
    • Z48847691
    • EN300-14253
    • AKOS005199926
    • CS-0234507
    • 794578-70-4
    • G36347
    • 4-[4-(Difluoromethoxy)phenyl]-5-methyl-2-thiazolamine
    • 4-4-(Difluoromethoxy)phenyl-5-methyl-1,3-thiazol-2-amine
    • Inchi: 1S/C11H10F2N2OS/c1-6-9(15-11(14)17-6)7-2-4-8(5-3-7)16-10(12)13/h2-5,10H,1H3,(H2,14,15)
    • InChI Key: TXHATARQKDPFJO-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1C)C1C=CC(=CC=1)OC(F)F

Computed Properties

  • Exact Mass: 256.04819044g/mol
  • Monoisotopic Mass: 256.04819044g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 383.0±37.0 °C at 760 mmHg
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D592165-5mg
4-[4-(Difluoromethoxy)phenyl]-5-methyl-1,3-thiazol-2-amine
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$ 50.00 2022-06-05
TRC
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4-[4-(Difluoromethoxy)phenyl]-5-methyl-1,3-thiazol-2-amine
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Chemenu
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Enamine
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Enamine
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